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Compound of Interest

Compound Name: TUG-905

Cat. No.: B611511 Get Quote

TUG-905 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the solubility and stability of TUG-905. The

following information is presented in a question-and-answer format to directly address common

issues encountered during experimentation.

Frequently Asked Questions (FAQs)
Q1: What is TUG-905 and what is its mechanism of action?

A1: TUG-905 is a potent and selective agonist for the G-protein coupled receptor 40 (GPR40),

also known as Free Fatty Acid Receptor 1 (FFAR1).[1][2] Its primary mechanism of action

involves binding to and activating GPR40, which is predominantly expressed in pancreatic β-

cells.[3] This activation stimulates glucose-dependent insulin secretion, making TUG-905 a

subject of interest for type 2 diabetes research.[3][4]

Q2: I am having trouble dissolving TUG-905. What are the recommended solvents?

A2: TUG-905 is soluble in dimethyl sulfoxide (DMSO) but is not soluble in water.[5] For in vitro

experiments, it is recommended to first prepare a concentrated stock solution in DMSO.

Q3: My TUG-905 solution appears to have precipitated after dilution in aqueous media. What

could be the cause and how can I prevent this?
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A3: Precipitation upon dilution of a DMSO stock solution into aqueous buffers or cell culture

media is a common issue for hydrophobic compounds like TUG-905. This is often due to the

compound's low aqueous solubility. To mitigate this, ensure that the final concentration of

DMSO in your working solution is kept low (typically below 0.5%) and that the final

concentration of TUG-905 does not exceed its solubility limit in the aqueous medium. Vigorous

vortexing or sonication immediately after dilution can also help to keep the compound in

solution.

Q4: How should I store TUG-905, both as a solid and in solution, to ensure its stability?

A4: Proper storage is crucial to maintain the integrity and activity of TUG-905. For the solid

compound, it is recommended to store it in a dry, dark place. For short-term storage, 0-4°C is

suitable, while long-term storage at -20°C is recommended.[5] Stock solutions in DMSO should

be stored at -20°C for long-term use.[5] It is advisable to aliquot the stock solution into smaller,

single-use volumes to avoid repeated freeze-thaw cycles.
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Issue Possible Cause Recommended Solution

TUG-905 powder will not

dissolve in DMSO.

Insufficient mixing or low

temperature.

Gently warm the solution to

37°C and vortex or sonicate

until the solid is completely

dissolved.

Precipitate forms after adding

DMSO stock to aqueous

media.

The aqueous solubility limit of

TUG-905 has been exceeded.

Decrease the final

concentration of TUG-905 in

your working solution. Ensure

the final DMSO concentration

is as low as possible.

Inconsistent or no biological

activity observed in assays.

Compound degradation due to

improper storage or handling.

Use a fresh aliquot of TUG-905

from a properly stored stock

solution. Verify the accuracy of

your dilutions.

The actual concentration of

soluble TUG-905 is lower than

the nominal concentration due

to precipitation.

After preparing the working

solution, centrifuge it to pellet

any precipitate and measure

the concentration of the

supernatant.

Quantitative Data Summary
Solubility of TUG-905

Solvent Solubility

Dimethyl Sulfoxide (DMSO) Soluble[5]

Water Insoluble[5]

Stability and Storage of TUG-905
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Form Storage Condition Duration

Solid Powder Dry, dark at 0 - 4°C Short-term (days to weeks)[5]

Dry, dark at -20°C Long-term (months to years)[5]

Stock Solution in DMSO 0 - 4°C Short-term (days to weeks)[5]

-20°C Long-term[5]

Experimental Protocols
Preparation of a 10 mM TUG-905 Stock Solution in DMSO

Materials:

TUG-905 (Molecular Weight: 499.60 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer and/or sonicator

Procedure:

Calculate the required mass of TUG-905:

For 1 mL of a 10 mM stock solution: Mass (mg) = 10 mmol/L * 0.001 L * 499.60 g/mol *

1000 mg/g = 4.996 mg

Weighing TUG-905:

Carefully weigh out approximately 5 mg of TUG-905 powder on a calibrated analytical

balance and transfer it to a sterile microcentrifuge tube.

Dissolving in DMSO:
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Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the TUG-905
powder.

Mixing:

Vortex the tube vigorously until the TUG-905 is completely dissolved. If necessary, gently

warm the tube to 37°C or use a sonicator to aid dissolution.

Storage:

Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile, light-protected

tubes.

Store the aliquots at -20°C for long-term use.
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Caption: GPR40 signaling pathway activated by TUG-905.
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Caption: Experimental workflow for TUG-905.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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